Cas no 72782-09-3 (5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1))

5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1) structure
72782-09-3 structure
Product name:5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1)
CAS No:72782-09-3
MF:C16H12N2.HCl
MW:268.74082
CID:1757482
PubChem ID:156093

5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1)
    • 10H-quindolinium, 5-methyl-, chloride (1:1)
    • 5-methyl-10H-indolo[3,2-b]quinolin-5-ium chloride
    • 5-Methyl-5H-indolo[3,2-b]quinoline Hydrochloride
    • 5-methylindolo[3,2-b]quinoline,hydrochloride
    • SCHEMBL5803104
    • 72782-09-3
    • DTXSID60223112
    • NSC647765
    • 5H-Quindoline, 5-methyl-, monohydrochloride
    • NSC-647765
    • CHEMBL92129
    • Cryptolepine hydrochloride
    • Cryptolepine HCl
    • 5-Methyl-5H-quindoline hydrochloride
    • DTXCID60145603
    • Inchi: InChI=1S/C16H12N2.ClH/c1-18-15-9-5-2-6-11(15)10-14-16(18)12-7-3-4-8-13(12)17-14;/h2-10H,1H3;1H
    • InChI Key: PACBZNVVTJRUCN-UHFFFAOYSA-N
    • SMILES: CN1C2=CC=CC=C2C=C3C1=C4C=CC=CC4=N3.Cl

Computed Properties

  • Exact Mass: 268.07689
  • Monoisotopic Mass: 268.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Boiling Point: 409.6°C at 760 mmHg
  • Flash Point: 201.5°C
  • PSA: 15.6

5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1) Related Literature

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